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Compound of Interest

Compound Name: Quinoline-8-thiol hydrochloride

Cat. No.: B1229469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions
for quinoline-8-thiol hydrochloride. Understanding these parameters is critical for
maintaining the compound's integrity and ensuring the reliability of experimental results. This
document synthesizes available data on storage, handling, and potential degradation
pathways, offering a foundational resource for laboratory and development settings.

Compound Overview

Quinoline-8-thiol hydrochloride is a versatile heterocyclic compound utilized in various
chemical syntheses and analytical applications. Its reactivity, largely attributed to the thiol
group, also makes it susceptible to degradation if not stored and handled properly.

Recommended Storage and Stability

Proper storage is paramount to prevent the degradation of quinoline-8-thiol hydrochloride.
The following table summarizes the recommended conditions based on available product
information and safety data sheets.
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Parameter Recommended Condition Rationale
2-8°C or Room Temperature To minimize thermal
Temperature _ _ _
(in a desiccator) degradation.
Inert gas (e.g., Argon, To prevent oxidation of the
Atmosphere ) )
Nitrogen) thiol group.
Light In the dark (amber vials or The compound is known to be
[
J opague containers) light-sensitive.
] Dry/Anhydrous conditions To prevent hydrolysis and
Moisture i . .
(desiccator) potential degradation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of quinoline-8-thiol hydrochloride is
provided in the table below.

Property Value

Appearance Yellow to brown or yellow-green crystalline solid.
Molecular Formula CoHsCINS

Molecular Weight 197.68 g/mol

Melting Point 165 °C (decomposes)

Solubility Soluble in water and ethanol.

Handling and Safety Precautions

Due to its chemical nature, appropriate personal protective equipment (PPE) should be worn
when handling quinoline-8-thiol hydrochloride. This includes safety glasses, gloves, and a
lab coat. Handling should be performed in a well-ventilated area or a fume hood.

Postulated Degradation Pathway
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The primary degradation pathway for quinoline-8-thiol hydrochloride is believed to be the
oxidation of the thiol group. This can be initiated by exposure to air (oxygen), light, and
elevated temperatures. The disulfide is a likely oxidation product.

Quinoline-8-thiol HCI Oxidation (Oz, light, heat) g Disulfide Derivative Further Oxidation =Gunher Oxidation Products)

Click to download full resolution via product page
Postulated degradation pathway of Quinoline-8-thiol hydrochloride.

Recommended Storage and Handling Workflow

To ensure the long-term stability of quinoline-8-thiol hydrochloride, a strict storage and
handling workflow should be followed. The diagram below illustrates the key steps.
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[https://www.benchchem.com/product/b1229469#quinoline-8-thiol-hydrochloride-stability-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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